Cas no 1001-80-5 (Pentadecanoic acid,2,6,10,14-tetramethyl-, methyl ester)
Pentadecanoic acid, 2,6,10,14-tetramethyl-, methyl ester is a branched-chain fatty acid methyl ester with a highly stable molecular structure due to its tetramethyl substitution. This compound exhibits notable thermal and oxidative stability, making it suitable for applications requiring resistance to degradation under harsh conditions. Its branched configuration enhances solubility in nonpolar solvents, facilitating use in lubricants, coatings, and specialty chemical formulations. The ester functionality allows for further derivatization, enabling tailored modifications for specific industrial or research applications. Analytical standards of this compound are valuable for chromatographic reference due to its well-defined structure and reproducible properties.
1001-80-5 structure
Product Name:Pentadecanoic acid,2,6,10,14-tetramethyl-, methyl ester
CAS No:1001-80-5
MF:C20H40O2
MW:312.530406951904
CID:117332
PubChem ID:536527
Update Time:2025-06-09
Pentadecanoic acid,2,6,10,14-tetramethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentadecanoic acid,2,6,10,14-tetramethyl-, methyl ester
- METHYL PRISTANATE
- 2,6,10,14-Tetramethylpentadecanoic acid, methyl ester
- Methyl nonadecanoate (isoprenoid)
- Pentadecanoic acid, 2,6,10,14-tetramethyl-, methyl ester, (2RS,6R,10R)-
- Pristanic acid, methyl ester
- 2,6,10,14-Tetramethylpentadecanoic acid methyl ester
- Methyl 2,6,10,14-tetramethylpentadecanoate #
- LCWYDFQCGCPILG-UHFFFAOYSA-N
- 1001-80-5
- NCGC00165837-01
- NS00096316
- CHEMBL1355954
- Methyl 2,6,10,14-tetramethylpentadecanoate
- Pentadecanoic acid, 2,6,10,14-tetramethyl-, methyl ester
- DTXSID80336819
- MFCD04040009
- methyl 2,6,10,14-tetramethyl pentadecanoate
- J-000061
-
- Inchi： 1S/C20H40O2/c1-16(2)10-7-11-17(3)12-8-13-18(4)14-9-15-19(5)20(21)22-6/h16-19H,7-15H2,1-6H3
- InChI Key： LCWYDFQCGCPILG-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)CCCC(C)CCCC(C)CCCC(C)C)=O
Computed Properties
- Exact Mass: 312.303
- Monoisotopic Mass: 312.302830514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Boiling Point: 400.8°Cat760mmHg
- Flash Point: 11 °C
- PSA: 26.3
Pentadecanoic acid,2,6,10,14-tetramethyl-, methyl ester Security Information
- Hazardous Material transportation number：UN 1230 3/PG 2
- WGK Germany：1
- Hazard Category Code： 23/24/25-39/23/24/25-11
- Safety Instruction： 36/37-45-16-7
-
Hazardous Material Identification：
- Risk Phrases：R23/24/25
- Safety Term：S36/37-45
- Storage Condition：−20°C
Pentadecanoic acid,2,6,10,14-tetramethyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 21-1500-4-5mg |
Methyl 2,6,10,14-Tetramethylpentadecanoate |
1001-80-5 | >98% | 5mg |
€181.00 | 2023-09-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-280985-5 mg |
Methyl pristanate, |
1001-80-5 | 5mg |
￥3,008.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-280985-5mg |
Methyl pristanate, |
1001-80-5 | 5mg |
￥3008.00 | 2023-09-05 | ||
| A2B Chem LLC | AA01020-5mg |
Pentadecanoic acid, 2,6,10,14-tetramethyl-, methyl ester |
1001-80-5 | >98% | 5mg |
$409.00 | 2024-04-20 | |
| Larodan | 21-1500-1-1mg |
Methyl 2,6,10,14-Tetramethylpentadecanoate |
1001-80-5 | >98% | 1mg |
€150.00 | 2025-03-07 |
Pentadecanoic acid,2,6,10,14-tetramethyl-, methyl ester Related Literature
-
1. Microbiological oxidation of long-chain aliphatic compounds. Part II. Branched-chain alkanesD. F. Jones J. Chem. Soc. C 1968 2809
1001-80-5 (Pentadecanoic acid,2,6,10,14-tetramethyl-, methyl ester) Related Products
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